Cas no 25257-70-9 (Phosphonic acid,methyl-, mono(1-methylethyl) ester, chromium(3+) salt (9CI))

• Product Name: Phosphonic acid,methyl-, mono(1-methylethyl) ester, chromium(3+) salt (9CI)
• CAS No: 25257-70-9
• MF: C₄H₁₁CrO₃P
• MW: 190.098203897476
• CID: 274457
• PubChem ID: 54601890
• Update Time: 2025-04-19

Phosphonic acid,methyl-, mono(1-methylethyl) ester, chromium(3+) salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,methyl-, mono(1-methylethyl) ester, chromium(3+) salt (9CI)
• chromium,methyl(propan-2-yloxy)phosphinic acid
• Chromium iso-propoxy methyl phosphonate
• NSC289383
• NSC-289383
• Phosphonic acid, mono(1-methylethyl) ester, chromium(3+) salt
• Phosphonic acid, monoisopropyl ester, chromium(3+) salt
• DTXSID50713239
• Propan-2-yl hydrogen methylphosphonate--chromium (1/1)
• 25257-70-9

• Inchi： 1S/C4H11O3P.Cr/c1-4(2)7-8(3,5)6;/h4H,1-3H3,(H,5,6);
• InChI Key： IGLJYAWTBPOIQR-UHFFFAOYSA-N
• SMILES： [Cr].P(C)(=O)(O)OC(C)C

Computed Properties

• Exact Mass: 189.98500
• Monoisotopic Mass: 189.985086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 56.34000
• LogP: 1.22660